(E)-2-phenyl-N-(2-(thiophen-3-yl)benzyl)ethenesulfonamide

• IUPAC Name: (E)-2-phenyl-N-[(2-thiophen-3-ylphenyl)methyl]ethenesulfonamide
• InChI: InChI=1S/C19H17NO2S2/c21-24(22,13-11-16-6-2-1-3-7-16)20-14-17-8-4-5-9-19(17)18-10-12-23-15-18/h1-13,15,20H,14H2/b13-11+
• InChI Key: OVEZXXQWHFOMJV-ACCUITESSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NCC2=CC=CC=C2C3=CSC=C3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NCC2=CC=CC=C2C3=CSC=C3
• Molecular Formula: C19H17NO2S2
• Molecular Weight: 355.5 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of readily available S-containing alkyne substrates. For example, a novel compound was synthesized and structurally characterized by FT-IR, NMR, and UV spectroscopy.

Molecular Structure Analysis

The theoretical optimization and three-dimensional molecular structure of similar compounds have been confirmed by X-ray diffraction methods.

Chemical Reactions Analysis

Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors.

Physical And Chemical Properties Analysis

Tuning the structural and physical properties of a COF while maintaining its porosity and crystallinity can pose significant synthetic challenges, especially in the case of thiophene, which is characterized by geometrical restrictions not observed for other planar aromatic building units.

Scientific Research Applications

• . Researchers have explored their potential as chemotherapeutic agents.
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Organic Electronics and Material Science

Thiophenes play a crucial role in the development of organic materials and electronic devices:

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Corrosion Inhibition

Thiophene derivatives serve as corrosion inhibitors for metals. .

Building Blocks for Materials

Thieno[3,2-b]thiophene and isomeric thieno[2,3-b]thiophene are small, planar organic compounds that act as building blocks for various materials. .

Mechanism of Action

While specific information on the mechanism of action of “(E)-2-phenyl-N-(2-(thiophen-3-yl)benzyl)ethenesulfonamide” is not available, some thiophene-based covalent organic frameworks (COFs) have been studied. Upon irradiation, these COFs photogenerate electrons, which produce activated forms of oxygen.

Future Directions

The development of new synthesis methods and the exploration of the properties and applications of thiophene derivatives continue to be areas of active research.